Cas no 1194-12-3 (3-(furan-2-yl)prop-2-yn-1-ol)
3-(furan-2-yl)prop-2-yn-1-ol structure
Product Name:3-(furan-2-yl)prop-2-yn-1-ol
CAS No:1194-12-3
MF:C7H6O2
MW:122.121342182159
CID:2616276
PubChem ID:11105356
Update Time:2025-04-21
3-(furan-2-yl)prop-2-yn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(furan-2-yl)prop-2-yn-1-ol
- 2-Propyn-1-ol, 3-(2-furanyl)-
- 1194-12-3
- DTXSID40455277
- DTXCID30406096
- AKOS005216123
- SCHEMBL16345143
-
- Inchi： 1S/C7H6O2/c8-5-1-3-7-4-2-6-9-7/h2,4,6,8H,5H2
- InChI Key： OTFWKDGMVFWJSU-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C#CCO
Computed Properties
- Exact Mass: 122.036779430g/mol
- Monoisotopic Mass: 122.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 33.4Ų
3-(furan-2-yl)prop-2-yn-1-ol Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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